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Compound of Interest

Compound Name: K00135

Cat. No.: B1673198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, use, and disposal

of K00135 (CAS No. 869650-21-5), a potent and selective inhibitor of PIM kinases utilized in

cancer research. Adherence to these protocols is essential to ensure personal safety and

maintain a secure laboratory environment.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling K00135. The specific

requirements are based on the potential hazards associated with this compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1673198?utm_src=pdf-interest
https://www.benchchem.com/product/b1673198?utm_src=pdf-body
https://www.benchchem.com/product/b1673198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Minimum Requirement Specifications

Eye and Face Protection
Safety glasses with side

shields or goggles

Must comply with EN166 (EU)

or NIOSH (US) standards.

Hand Protection Chemical-resistant gloves

Compatible with the solvents

used to dissolve K00135.

Inspect gloves prior to use.

Body Protection Laboratory coat
To be worn at all times in the

laboratory.

Respiratory Protection
Not required under normal use

with adequate ventilation

A NIOSH-approved respirator

may be necessary for handling

large quantities or in case of

spills.

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidental exposure and

maintain the integrity of K00135.

Handling Procedures:
Engineering Controls: Handle K00135 in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

areas where K00135 is handled. Wash hands thoroughly after handling.

Preventing Contamination: Keep the compound away from incompatible substances such as

strong oxidizing agents.

Storage Plan:
Temperature: Store in a tightly sealed container in a dry and well-ventilated place. For long-

term storage, consult the manufacturer's recommendations, which may include refrigeration

or freezing.
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Container: Use the original container or a suitable, clearly labeled replacement.

Disposal Plan
All waste containing K00135 must be treated as hazardous waste and disposed of in

accordance with local, state, and federal regulations.

Waste Disposal Steps:
Segregation: Collect all K00135 waste, including contaminated consumables (e.g., pipette

tips, gloves), in a designated and clearly labeled hazardous waste container.

Containerization: Ensure the waste container is sealed and stored in a secure secondary

container.

Professional Disposal: Arrange for disposal by a licensed hazardous waste management

company. Do not dispose of K00135 down the drain or in regular trash.

Experimental Workflow for Handling K00135
The following diagram outlines the standard workflow for safely handling K00135 in a

laboratory setting.
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Caption: Standard Operating Procedure for Handling K00135.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1673198?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Safety Measures
This diagram illustrates the hierarchical relationship of safety controls when working with

K00135, from the most to the least effective.
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Caption: Hierarchy of Safety Controls for K00135.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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